Cas no 84612-71-5 (3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI))

84612-71-5 structure
Product name:3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI)
3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI)
- 4-METHYL-3-HEXANOL ACETATE
- 1-Ethyl-2-methylbutyl acetate
- 4-methyl-3-hexyl acetate
- DTXSID501004909
- AKOS006272362
- FT-0694725
- 1-Ethyl-2-methylbutyl acetate #
- SCHEMBL15261665
- IAGFRJOWIZRHRV-UHFFFAOYSA-N
- 84612-71-5
- 4-methylhexan-3-yl acetate
-
- Inchi: InChI=1S/C9H18O2/c1-5-7(3)9(6-2)11-8(4)10/h7,9H,5-6H2,1-4H3
- InChI Key: IAGFRJOWIZRHRV-UHFFFAOYSA-N
- SMILES: CCC(C)C(CC)OC(=O)C
Computed Properties
- Exact Mass: 158.13100
- Monoisotopic Mass: 158.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.37420
3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI) Related Literature
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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5. Book reviews
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